An In-depth Technical Guide to the Synthesis and Characterization of 5-Bromo-4-methylpyrimidin-2-ol
An In-depth Technical Guide to the Synthesis and Characterization of 5-Bromo-4-methylpyrimidin-2-ol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the synthesis and characterization of 5-Bromo-4-methylpyrimidin-2-ol, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of direct experimental data in peer-reviewed literature, this guide outlines a plausible synthetic route based on established chemical principles and provides expected characterization data.
Introduction
5-Bromo-4-methylpyrimidin-2-ol is a substituted pyrimidine (B1678525) derivative. The pyrimidine scaffold is a core structure in numerous biologically active compounds, including nucleobases and various pharmaceuticals. The introduction of a bromine atom and a methyl group to the pyrimidin-2-ol core can significantly influence its physicochemical properties and biological activity, making it a valuable building block for the synthesis of novel therapeutic agents. This guide details a proposed two-step synthesis, purification, and characterization of the title compound.
Synthesis of 5-Bromo-4-methylpyrimidin-2-ol
The proposed synthesis of 5-Bromo-4-methylpyrimidin-2-ol is a two-step process, beginning with the synthesis of the precursor 4-methylpyrimidin-2-ol, followed by its bromination.
Synthesis of 4-methylpyrimidin-2-ol (Precursor)
The synthesis of 4-methylpyrimidin-2-ol can be achieved via the condensation of ethyl acetoacetate (B1235776) and urea (B33335) in the presence of a base, a variation of the well-known Biginelli reaction.
Reaction Scheme:
Figure 1: Synthesis of 4-methylpyrimidin-2-ol.
Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.
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Addition of Reactants: To the sodium ethoxide solution, add urea, followed by the dropwise addition of ethyl acetoacetate.
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Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress using thin-layer chromatography (TLC).
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Work-up and Purification: After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid or dilute HCl). The resulting precipitate is collected by filtration, washed with cold ethanol, and dried. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or water.
Bromination of 4-methylpyrimidin-2-ol
The second step involves the electrophilic bromination of the 4-methylpyrimidin-2-ol precursor at the 5-position using a brominating agent such as N-Bromosuccinimide (NBS).
Reaction Scheme:
Figure 2: Synthesis of 5-Bromo-4-methylpyrimidin-2-ol.
Experimental Protocol:
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Reaction Setup: In a round-bottom flask protected from light, dissolve 4-methylpyrimidin-2-ol in a suitable solvent such as acetonitrile or chloroform.
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Addition of Brominating Agent: Add N-Bromosuccinimide (NBS) portion-wise to the solution at room temperature. An initiator, such as a catalytic amount of benzoyl peroxide, may be added if the reaction is slow.
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Reaction Conditions: Stir the reaction mixture at room temperature or gentle heating for several hours. Monitor the reaction by TLC.
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Work-up and Purification: Upon completion, quench the reaction with a solution of sodium thiosulfate (B1220275) to remove any unreacted bromine. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.
Characterization of 5-Bromo-4-methylpyrimidin-2-ol
The synthesized 5-Bromo-4-methylpyrimidin-2-ol should be characterized using various spectroscopic techniques to confirm its structure and purity. The following table summarizes the expected physicochemical and spectral data.
Table 1: Physicochemical and Expected Spectral Data for 5-Bromo-4-methylpyrimidin-2-ol
| Property | Expected Value |
| Molecular Formula | C₅H₅BrN₂O |
| Molecular Weight | 189.01 g/mol |
| Appearance | Off-white to pale yellow solid |
| Melting Point | Not available in the literature; expected to be a relatively high-melting solid. |
| Solubility | Sparingly soluble in water, soluble in polar organic solvents like DMSO and DMF. |
| ¹H NMR (DMSO-d₆) | δ (ppm): ~11-12 (br s, 1H, -OH/NH), ~7.5-8.0 (s, 1H, pyrimidine C6-H), ~2.2-2.4 (s, 3H, -CH₃). The exact chemical shifts can vary depending on the tautomeric form present in the solution. |
| ¹³C NMR (DMSO-d₆) | δ (ppm): ~160-165 (C=O), ~150-155 (C-Br), ~140-145 (C-CH₃), ~110-115 (C-H), ~15-20 (-CH₃). The chemical shifts are estimates and depend on the predominant tautomer. |
| IR (KBr) | ν (cm⁻¹): ~3100-2800 (O-H and N-H stretching), ~1650 (C=O stretching, from the pyrimidone tautomer), ~1600 (C=N and C=C stretching), ~1400-1300 (C-N stretching), ~600-500 (C-Br stretching). |
| Mass Spectrometry (ESI) | m/z: [M+H]⁺ expected at 188.96 and 190.96 (isotopic pattern for Br), [M-H]⁻ expected at 186.95 and 188.95. |
Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological activity or the signaling pathways associated with 5-Bromo-4-methylpyrimidin-2-ol. However, substituted pyrimidines are known to exhibit a wide range of biological activities, including but not limited to:
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Antimicrobial activity: Many pyrimidine derivatives have shown efficacy against various bacterial and fungal strains.
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Anticancer activity: The pyrimidine core is present in several anticancer drugs that act as kinase inhibitors or antimetabolites.
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Antiviral activity: Modified nucleoside analogues containing a pyrimidine base are a cornerstone of antiviral therapy.
Further research is required to elucidate the specific biological targets and mechanisms of action of 5-Bromo-4-methylpyrimidin-2-ol. A general workflow for screening the biological activity of a novel compound is presented below.
Figure 3: General workflow for biological activity screening.
Conclusion
This technical guide provides a comprehensive, albeit theoretical, framework for the synthesis and characterization of 5-Bromo-4-methylpyrimidin-2-ol. The proposed two-step synthesis is based on well-established organic chemistry principles. While experimental data for this specific compound is scarce, the expected characterization data provides a useful reference for researchers. The diverse biological activities associated with the pyrimidine scaffold suggest that 5-Bromo-4-methylpyrimidin-2-ol could be a valuable starting point for the development of new therapeutic agents. Further experimental investigation is warranted to validate the proposed synthetic route, confirm the structural and physicochemical properties, and explore the potential biological applications of this compound.



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